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Compound of Interest

Compound Name: Lenvatinib N-Oxide

CAS No.: 1788901-86-9

Cat. No.: B8218697

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lenvatinib is an oral multi-tyrosine kinase inhibitor used in the treatment of various cancers.[1]

It undergoes extensive metabolism in the body, leading to the formation of several metabolites.

[2][3] One of the key metabolites is Lenvatinib N-Oxide (M3), formed through CYP-mediated

N-oxidation.[2] Accurate quantification of Lenvatinib and its metabolites, such as Lenvatinib N-
Oxide, in biological matrices is crucial for pharmacokinetic, pharmacodynamic, and

toxicological studies during drug development.[4]

These application notes provide a comprehensive overview and detailed protocols for the

development and validation of an analytical method for the quantification of Lenvatinib N-
Oxide in human plasma using Ultra-Performance Liquid Chromatography-Tandem Mass

Spectrometry (UPLC-MS/MS).
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Lenvatinib undergoes several metabolic transformations, with N-oxidation being one of the

notable pathways. This process involves the addition of an oxygen atom to a nitrogen atom

within the Lenvatinib molecule, resulting in the formation of Lenvatinib N-Oxide. This

biotransformation is primarily mediated by cytochrome P450 (CYP) enzymes.
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Biotransformation of Lenvatinib to Lenvatinib N-Oxide.

Analytical Method: UPLC-MS/MS
A sensitive and specific UPLC-MS/MS method is recommended for the simultaneous

determination of Lenvatinib and its major metabolites, including Lenvatinib N-Oxide, in human

plasma.

Experimental Workflow
The general workflow for the analysis of Lenvatinib N-Oxide in plasma samples involves

sample preparation, chromatographic separation, and mass spectrometric detection.
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General workflow for Lenvatinib N-Oxide analysis.
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Detailed Protocols
Sample Preparation (Protein Precipitation)
Protein precipitation is a common and efficient method for extracting Lenvatinib and its

metabolites from plasma samples.

Materials:

Human plasma samples

Lenvatinib N-Oxide reference standard

Internal Standard (IS) solution (e.g., Lenvatinib-d4)

Acetonitrile (ACN), LC-MS grade

Formic acid, LC-MS grade

Microcentrifuge tubes

Vortex mixer

Centrifuge

Protocol:

Thaw plasma samples at room temperature.

Pipette 100 µL of plasma into a clean microcentrifuge tube.

Add 10 µL of the internal standard working solution.

Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube.
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Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Vortex for 30 seconds and transfer to an autosampler vial for UPLC-MS/MS analysis.

UPLC-MS/MS System and Conditions
Instrumentation:

UPLC system coupled with a triple quadrupole mass spectrometer.

Chromatographic Conditions:

Parameter Recommended Conditions

Column
X-Terra RP18 (50 x 2.1 mm, 3.5 µm) or

equivalent

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B
Methanol/Acetonitrile (10:90, v/v) with 0.1%

formic acid

Flow Rate 0.15 - 0.4 mL/min

Column Temperature 35 - 40°C

Injection Volume 5 - 10 µL

Elution Mode Isocratic or Gradient

Mass Spectrometric Conditions:
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Parameter Recommended Conditions

Ionization Mode Positive Electrospray Ionization (ESI+)

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transitions

Lenvatinib: m/z 427.1 → 370.0; Lenvatinib N-

Oxide (M3): To be determined by direct infusion

of the reference standard.

Collision Energy To be optimized for each analyte and transition.

Source Temperature ~500°C

Method Validation
The developed analytical method must be validated according to regulatory guidelines (e.g.,

FDA, EMA). Key validation parameters are summarized below.

Parameter Typical Acceptance Criteria

Linearity

Calibration curve with a correlation coefficient

(r²) ≥ 0.99. Range for Lenvatinib N-Oxide: 0.1–

100 ng/mL.

Precision
Intra- and inter-day precision with a coefficient

of variation (CV) ≤ 15% (≤ 20% at LLOQ).

Accuracy
Mean accuracy within 85-115% of the nominal

concentration (80-120% at LLOQ).

Recovery
Consistent and reproducible recovery. For

Lenvatinib, recovery is often ≥95.6%.

Matrix Effect
Internal standard normalized matrix effect CV%

should be ≤15%.

Stability

Analyte stability under various storage and

handling conditions (e.g., freeze-thaw, short-

term, long-term).
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Quantitative Data Summary
The following table summarizes typical quantitative data obtained from validated UPLC-MS/MS

methods for Lenvatinib and its metabolites.

Analyte
Linearity
Range
(ng/mL)

LLOQ
(ng/mL)

Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Accuracy
(%)

Lenvatinib 1 - 1000 1 ≤ 11.3 ≤ 11.3 96.3 - 109.0

Lenvatinib N-

Oxide (M3)
0.1 - 100 0.1 Acceptable Acceptable Acceptable

Descycloprop

yl Lenvatinib

(M1)

0.1 - 100 0.1 Acceptable Acceptable Acceptable

O-demethyl

Lenvatinib

(M2)

0.1 - 100 0.1 Acceptable Acceptable Acceptable

Data for

Lenvatinib is

based on

cited

literature.

"Acceptable"

indicates that

the values

met the

validation

criteria as

reported in

the source.

Conclusion
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The UPLC-MS/MS method described provides a robust and sensitive approach for the

quantification of Lenvatinib N-Oxide in human plasma. Proper method development and

validation are essential to ensure reliable data for clinical and preclinical studies. These

protocols and application notes serve as a comprehensive guide for researchers and scientists

in the field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Clinical Pharmacokinetic and Pharmacodynamic Profile of Lenvatinib, an Orally Active,
Small-Molecule, Multitargeted Tyrosine Kinase Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

2. benchchem.com [benchchem.com]

3. Metabolite profiling of the multiple tyrosine kinase inhibitor lenvatinib: a cross-species
comparison - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Development and Validation of a Sensitive LC-MS/MS Method for Determination of
Lenvatinib and Its Major Metabolites in Human Plasma and Its Application in Hepatocellular
Carcinoma Patients - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes & Protocols: Analytical Method
Development for Lenvatinib N-Oxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8218697/docs#application-notes-protocols-analytical-
method-development-for-lenvatinib-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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